Cas no 500766-69-8 (Methanesulfonic acid, trifluoro-, compd. with piperazine (2:1))

• Product Name: Methanesulfonic acid, trifluoro-, compd. with piperazine (2:1)
• CAS No: 500766-69-8
• MF: C₆H₁₂F₆N₂O₆S₂
• MW: 386.289700508118
• CID: 1556737
• PubChem ID: 12065829
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, compd. with piperazine (2:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, compd. with piperazine (2:1)
• piperazine,trifluoromethanesulfonic acid
• DTXSID70476839
• 500766-69-8

• Inchi： 1S/C4H10N2.2CHF3O3S/c1-2-6-4-3-5-1;2*2-1(3,4)8(5,6)7/h5-6H,1-4H2;2*(H,5,6,7)
• InChI Key： VLOVTZVDKCMXNB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O.S(C(F)(F)F)(=O)(=O)O.N1CCNCC1

Computed Properties

• Exact Mass: 386.00416
• Monoisotopic Mass: 386.00409743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 132.8